Cas no 1501737-30-9 (3-(4-methyl-1H-imidazol-5-yl)butanoic acid)

• Product Name: 3-(4-methyl-1H-imidazol-5-yl)butanoic acid
• CAS No: 1501737-30-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6142622
• PubChem ID: 165669429
• Update Time: 2025-07-21

3-(4-methyl-1H-imidazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1H-imidazol-5-yl)butanoic acid
• EN300-1809823
• 1501737-30-9

• Inchi： 1S/C8H12N2O2/c1-5(3-7(11)12)8-6(2)9-4-10-8/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： JZEDCMLGAUCTDE-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1=C(C)NC=N1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Additional information on 3-(4-methyl-1H-imidazol-5-yl)butanoic acid

Introduction to 3-(4-methyl-1H-imidazol-5-yl)butanoic acid (CAS No. 1501737-30-9)

3-(4-methyl-1H-imidazol-5-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1501737-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This molecule, featuring a 4-methyl-1H-imidazol-5-yl substituent attached to a butanoic acid backbone, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and medicinal chemistry.

The structural framework of 3-(4-methyl-1H-imidazol-5-yl)butanoic acid combines the versatility of the butanoic acid moiety with the bioisosteric potential of the imidazole ring. The 4-methyl-1H-imidazol-5-yl group introduces a heterocyclic component known for its ability to interact with biological targets, including enzymes and receptors, thereby facilitating the development of novel therapeutic agents. This compound’s design aligns with the growing trend in medicinal chemistry toward rational drug design, where specific structural features are strategically incorporated to optimize pharmacological activity.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The imidazole scaffold, in particular, is well-documented for its role in numerous pharmacologically active molecules, ranging from antifungals to anticancer agents. The incorporation of a 4-methyl-1H-imidazol-5-yl moiety into a butanoic acid derivative enhances the compound’s potential as a pharmacophore by introducing both lipophilicity and hydrogen bonding capabilities. These properties are crucial for achieving favorable pharmacokinetic profiles, including solubility and metabolic stability.

One of the most compelling aspects of 3-(4-methyl-1H-imidazol-5-yl)butanoic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged similar molecular architectures to develop inhibitors targeting key metabolic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The butanoic acid moiety, for instance, is frequently employed in drug design due to its ability to modulate enzyme activity through allosteric interactions or covalent binding. When combined with the 4-methyl-1H-imidazol-5-yl group, this compound offers a versatile platform for further chemical modification.

Recent studies have highlighted the importance of bioisosteric replacements in drug development to improve efficacy and reduce side effects. The imidazole ring serves as an excellent bioisostere for pyridine or pyrimidine rings, offering similar electronic properties while potentially altering binding affinity and selectivity. In the context of 3-(4-methyl-1H-imidazol-5-yl)butanoic acid, this bioisosteric relationship may be exploited to fine-tune interactions with biological targets. For example, modifications at the 4-position of the imidazole ring could enhance binding to specific enzymes or receptors, leading to improved therapeutic outcomes.

The synthesis of 3-(4-methyl-1H-imidazol-5-yl)butanoic acid represents another area of interest within synthetic organic chemistry. The availability of efficient synthetic routes allows researchers to explore derivatives with tailored properties. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have enabled the construction of complex heterocyclic systems with high precision. These methodologies not only streamline the synthesis of 3-(4-methyl-1H-imidazol-5-yl)butanoic acid but also open doors for exploring its analogs, thereby expanding its utility in drug discovery.

In clinical research, compounds like 3-(4-methyl-1H-imidazol-5-yl)butanoic acid are being investigated for their potential therapeutic applications. Preclinical studies have demonstrated that derivatives with similar structural motifs exhibit promising activities against various disease models. For instance, some analogs have shown inhibitory effects on enzymes implicated in cancer progression or inflammatory responses. While further research is needed to fully elucidate the mechanisms of action and optimize dosing regimens, these findings underscore the compound’s significance as a lead structure in medicinal chemistry.

The role of computational chemistry and high-throughput screening (HTS) has also been instrumental in advancing research involving 3-(4-methyl-1H-imidazol-5-yibutanoic acid). Molecular modeling techniques allow researchers to predict binding affinities and identify optimal modifications before conducting expensive wet-lab experiments. HTS platforms enable rapid evaluation of large libraries of compounds, accelerating the discovery process. These computational tools are particularly valuable when dealing with complex molecules like 3-(4-methyl-Himimidazol-butyricacid, where multiple functional groups interact with biological targets.

Future directions in the study of 3-(4-methyl-Himimidazole-butyricacid may include exploring its role in modulating neural pathways or developing it as an intermediate for more sophisticated drug candidates. The growing interest in neurodegenerative diseases has spurred research into compounds that can interact with central nervous system (CNS) targets without significant off-target effects. The unique combination of structural features in this molecule makes it an attractive candidate for such investigations.

In conclusion,3-(4-methyl-Himimidazole-butyricacid (CAS No 1501737309) represents a promising compound with significant potential in pharmaceutical research. Its structural features—particularly the 4-methyl-Himimidazole moiety—and its compatibility with modern drug discovery approaches position it as a valuable asset for medicinal chemists and biologists alike. As research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly important role in developing next-generation therapeutics.